Cas no 2172085-52-6 (1-bromo-3,3,5-trimethyl-1-nitrocyclohexane)

• Product Name: 1-bromo-3,3,5-trimethyl-1-nitrocyclohexane
• CAS No: 2172085-52-6
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• CID: 6213787
• PubChem ID: 165746089
• Update Time: 2025-06-14

1-bromo-3,3,5-trimethyl-1-nitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3,3,5-trimethyl-1-nitrocyclohexane
• EN300-1615885
• 2172085-52-6

• Inchi： 1S/C9H16BrNO2/c1-7-4-8(2,3)6-9(10,5-7)11(12)13/h7H,4-6H2,1-3H3
• InChI Key： XEKBCHSLQYFJLS-UHFFFAOYSA-N
• SMILES： BrC1(CC(C)CC(C)(C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.03644g/mol
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-3,3,5-trimethyl-1-nitrocyclohexane

Recent Advances in the Study of 1-Bromo-3,3,5-trimethyl-1-nitrocyclohexane (CAS: 2172085-52-6)

1-Bromo-3,3,5-trimethyl-1-nitrocyclohexane (CAS: 2172085-52-6) is a specialized nitroalkane derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-nitrocyclohexane structure, has shown potential in various applications, including medicinal chemistry, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of significant interest for researchers.

The synthesis of 1-bromo-3,3,5-trimethyl-1-nitrocyclohexane has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which improved yield and reduced byproduct formation. This advancement is crucial for large-scale production and further exploration of the compound's applications.

In the realm of medicinal chemistry, preliminary studies have investigated the compound's potential as a building block for novel drug candidates. Its nitro and bromo functional groups make it a versatile intermediate for further chemical modifications. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its use in the synthesis of cyclohexane-based inhibitors targeting specific enzymes involved in inflammatory pathways. The results indicated promising activity, though further optimization is required to enhance selectivity and potency.

Another area of interest is the compound's reactivity under different conditions. Research published in Tetrahedron (2023) examined its behavior in nucleophilic substitution reactions, revealing insights into its stability and potential for creating diverse derivatives. These findings are valuable for designing new compounds with tailored properties for specific applications.

Despite these advancements, challenges remain in fully understanding the compound's biological effects and safety profile. Toxicological studies are still in the early stages, and more data is needed to assess its suitability for pharmaceutical or agrochemical use. However, the progress made so far highlights the compound's potential and underscores the importance of continued research in this area.

In conclusion, 1-bromo-3,3,5-trimethyl-1-nitrocyclohexane (CAS: 2172085-52-6) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structure and reactivity offer numerous opportunities for innovation, and ongoing studies are expected to uncover new applications and improve existing methodologies. Researchers in the field are encouraged to collaborate and share findings to accelerate the development of this compound and its derivatives.